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Compound of Interest

Compound Name: Heilaohuguosu G

Cat. No.: B15571835 Get Quote

An In-depth Technical Guide on Heilaohuguosu G

For Researchers, Scientists, and Drug Development Professionals

Introduction
Heilaohuguosu G is a naturally occurring lignan isolated from the fruits of Kadsura coccinea, a

plant used in traditional Chinese medicine. Lignans are a class of polyphenols known for their

diverse biological activities, and compounds from K. coccinea, referred to as "Heilaohu" in

Chinese, have been a subject of significant phytochemical and pharmacological research. This

document provides a comprehensive overview of Heilaohuguosu G, including its chemical

identity, properties, and relevant experimental data to support further research and

development.

Chemical Identity and Synonyms
Heilaohuguosu G is classified as a lignan. While a definitive IUPAC name is not yet widely

published in major chemical databases, its chemical identity is established through its unique

structure and spectroscopic data as reported in scientific literature.

Table 1: Chemical Identifiers for Heilaohuguosu G
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Identifier Type Value

Trivial Name Heilaohuguosu G

CAS Number 2763689-78-5[1]

Source Organism Kadsura coccinea (Heilaohu)

Synonyms: At present, "Heilaohuguosu G" is the primary identifier for this compound in the

scientific literature. No common synonyms have been identified.

Physicochemical Properties
Detailed physicochemical data for Heilaohuguosu G is not yet available in public databases.

The information below is based on the general properties of lignans and will be updated as

more specific experimental data becomes available.

Table 2: Physicochemical Properties of Heilaohuguosu G (Predicted/General)

Property Value Notes

Molecular Formula To be determined

Molecular Weight To be determined

Appearance Likely a solid
Based on typical isolation of

lignans

Solubility

Expected to be soluble in

organic solvents like methanol,

ethanol, and DMSO

Common for this class of

compounds

Melting Point To be determined

Boiling Point To be determined

Experimental Protocols
The isolation and structural elucidation of Heilaohuguosu G were first described as part of a

broader phytochemical investigation of Kadsura coccinea fruits. The general experimental
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workflow for isolating such compounds is presented below. For the specific, detailed protocol,

researchers are advised to consult the primary literature.

General Isolation Workflow
The isolation of Heilaohuguosu G from the fruits of Kadsura coccinea typically involves a

multi-step process including extraction, fractionation, and chromatography.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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